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Compound of Interest

Compound Name: Tetrahydrothiopyran-4-carbonitrile

Cat. No.: B071359 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of chemical reagents is paramount to laboratory safety and environmental compliance. This

guide provides essential, step-by-step procedures for the proper disposal of

Tetrahydrothiopyran-4-carbonitrile (CAS No. 195503-40-3), ensuring a safe and compliant

operational workflow.

Immediate Safety and Handling
Before beginning any disposal procedure, it is critical to handle Tetrahydrothiopyran-4-
carbonitrile with the appropriate safety measures. This compound is classified as hazardous

and can cause skin, eye, and respiratory irritation. It is also harmful if swallowed, inhaled, or in

contact with skin.[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling this

compound:

Eye/Face Protection: Chemical safety goggles or eyeglasses that comply with OSHA

regulations or European Standard EN166.[1]

Skin Protection: A lab coat and appropriate protective gloves to prevent skin exposure.[1]

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[1][2] If exposure limits may be exceeded, use a NIOSH/MSHA or European Standard EN

149 approved respirator with an organic vapor filter.[1]
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Engineering Controls: Ensure that safety showers and eyewash stations are readily accessible

and in close proximity to the workstation.[1]

Hazard Summary
The following table summarizes the key hazard classifications for Tetrahydrothiopyran-4-
carbonitrile, which dictate the necessary precautions for its handling and disposal.

Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Acute Dermal Toxicity Category 4 Harmful in contact with skin.[1]

Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation.[1]

Step-by-Step Disposal Procedure
The primary and mandated method for disposing of Tetrahydrothiopyran-4-carbonitrile is

through a licensed and approved hazardous waste disposal service.[1][2][3] Do not dispose of

this chemical down the drain or in regular trash.[4][5]

Step 1: Waste Collection

Collect all waste containing Tetrahydrothiopyran-4-carbonitrile, including contaminated

absorbent materials from spills and any disposable PPE, into a dedicated and appropriate

hazardous waste container.[4]

The container must be compatible with the chemical, in good condition, and free from leaks.

[6] The original product container is often a suitable choice.[6]
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Clearly label the container as "Hazardous Waste" and identify the contents as

"Tetrahydrothiopyran-4-carbonitrile".[4] Do not mix with other waste streams.[3]

Step 2: Waste Storage

Keep the waste container tightly sealed when not in use.[1][2]

Store the sealed container in a designated, secure, and well-ventilated hazardous waste

accumulation area.[4]

Ensure the storage area is away from incompatible materials.[4]

Step 3: Professional Disposal

Arrange for the collection and disposal of the waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3][4]

Follow all local, state, and federal regulations governing chemical waste disposal.[3][4]

An alternative disposal method, such as incineration in a chemical incinerator equipped with

an afterburner and scrubber, may be used by the disposal service.[3] This must only be

performed by trained and licensed professionals.

Spill Response Protocol
In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.

Wear PPE: Before re-entering the area, don all required personal protective equipment as

detailed above.

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as

sand, vermiculite, or earth.[4]
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Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled hazardous

waste container for disposal.[3][4]

Decontaminate: Wash the spill site thoroughly once the material has been completely

removed.[4]
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Caption: Workflow for the safe disposal of Tetrahydrothiopyran-4-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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